Cas no 956753-89-2 (5H-1,2,4-Triazolo[4,3-a]azepine, 3-(1,3-diphenyl-1H-pyrazol-5-yl)-6,7,8,9-tetrahydro-)

• Product Name: 5H-1,2,4-Triazolo[4,3-a]azepine, 3-(1,3-diphenyl-1H-pyrazol-5-yl)-6,7,8,9-tetrahydro-
• CAS No: 956753-89-2
• MF: C₂₂H₂₁N₅
• MW: 355.4
• CID: 5469896
• PubChem ID: 2421083
• Update Time: 2024-10-25

5H-1,2,4-Triazolo[4,3-a]azepine, 3-(1,3-diphenyl-1H-pyrazol-5-yl)-6,7,8,9-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 5H-1,2,4-Triazolo[4,3-a]azepine, 3-(1,3-diphenyl-1H-pyrazol-5-yl)-6,7,8,9-tetrahydro-
• 956753-89-2
• SCHEMBL15452344
• 3-(1,3-Diphenyl-1H-pyrazol-5-yl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine
• Z56963421
• AKOS034468454

• Inchi： 1S/C22H21N5/c1-4-10-17(11-5-1)19-16-20(27(25-19)18-12-6-2-7-13-18)22-24-23-21-14-8-3-9-15-26(21)22/h1-2,4-7,10-13,16H,3,8-9,14-15H2
• InChI Key： OJWYSFAMWIPXGG-UHFFFAOYSA-N
• SMILES： N12C(C3N(C4=CC=CC=C4)N=C(C4=CC=CC=C4)C=3)=NN=C1CCCCC2

Computed Properties

• Exact Mass: 355.17969569g/mol
• Monoisotopic Mass: 355.17969569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 48.5Ų